![molecular formula C20H22N2O3S B2699209 1-(Furan-3-ylmethyl)-3-(4-methoxybenzyl)-1-(2-(thiophen-2-yl)ethyl)urea CAS No. 1428375-76-1](/img/structure/B2699209.png)
1-(Furan-3-ylmethyl)-3-(4-methoxybenzyl)-1-(2-(thiophen-2-yl)ethyl)urea
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Description
1-(Furan-3-ylmethyl)-3-(4-methoxybenzyl)-1-(2-(thiophen-2-yl)ethyl)urea, also known as FMU, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.
Scientific Research Applications
Synthesis and Chemical Properties
- The compound has been involved in the synthesis of novel pyridine and naphthyridine derivatives, showcasing its utility in generating complex heterocyclic structures with potential for various applications, including medicinal chemistry (Abdelrazek et al., 2010).
- Another study detailed the synthesis of urea derivatives like the given compound, highlighting its role in producing compounds with potential anticancer and antiangiogenic activities (Romagnoli et al., 2015).
Biological Activities
- Research on furan derivatives, including compounds similar to the given urea derivative, has shown significant biological activities. For example, studies on derivatives of furan have demonstrated potential as bioreductively activated pro-drug systems, which could be leveraged for targeted drug delivery in hypoxic solid tumors (Berry et al., 1997).
- Some derivatives have shown promising results in DNA topoisomerase I and II inhibition assays, suggesting their utility in developing new cancer therapies (Lee et al., 2007).
Material Science Applications
- Furan-containing compounds have been explored for applications in material science, such as in the synthesis of cross-linked poly(ether-urethanes) with potential for creating thermally reversible materials (Găină et al., 2013).
Drug Development and Pharmacokinetics
- The compound and its derivatives have been investigated for their pharmacokinetic properties, including metabolite determination in human urine, which is crucial for the development of safe and effective drugs (Zaitsu et al., 2009).
properties
IUPAC Name |
1-(furan-3-ylmethyl)-3-[(4-methoxyphenyl)methyl]-1-(2-thiophen-2-ylethyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O3S/c1-24-18-6-4-16(5-7-18)13-21-20(23)22(14-17-9-11-25-15-17)10-8-19-3-2-12-26-19/h2-7,9,11-12,15H,8,10,13-14H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTTHGELGINYFQV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=O)N(CCC2=CC=CS2)CC3=COC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Furan-3-ylmethyl)-3-(4-methoxybenzyl)-1-(2-(thiophen-2-yl)ethyl)urea |
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